1-Heptanethiol
1-Heptanethiol
1-heptanethiol is a colorless liquid with a strong unpleasant odor. Mp: -41.3°C; bp: 177°C. Density: 0.84 g cm-3. Insoluble in water.
Heptane-1-thiol, also known as 1-heptylthiol or heptyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Heptane-1-thiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, heptane-1-thiol is primarily located in the membrane (predicted from logP). Heptane-1-thiol has an onion and sulfurous taste.
Heptane-1-thiol, also known as 1-heptylthiol or heptyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Heptane-1-thiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, heptane-1-thiol is primarily located in the membrane (predicted from logP). Heptane-1-thiol has an onion and sulfurous taste.
Brand Name:
Vulcanchem
CAS No.:
1639-09-4
VCID:
VC0157337
InChI:
InChI=1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
SMILES:
CCCCCCCS
Molecular Formula:
C7H16S
CH3(CH2)6SH
C7H16S
CH3(CH2)6SH
C7H16S
Molecular Weight:
132.27 g/mol
1-Heptanethiol
CAS No.: 1639-09-4
Main Products
VCID: VC0157337
Molecular Formula: C7H16S
CH3(CH2)6SH
C7H16S
Molecular Weight: 132.27 g/mol
| CAS No. | 1639-09-4 |
|---|---|
| Product Name | 1-Heptanethiol |
| Molecular Formula | C7H16S CH3(CH2)6SH C7H16S |
| Molecular Weight | 132.27 g/mol |
| IUPAC Name | heptane-1-thiol |
| Standard InChI | InChI=1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3 |
| Standard InChIKey | VPIAKHNXCOTPAY-UHFFFAOYSA-N |
| SMILES | CCCCCCCS |
| Canonical SMILES | CCCCCCCS |
| Boiling Point | 351 °F at 760 mm Hg (NIOSH, 2016) 177.0 °C 176 °C 351°F |
| Density | 0.84 (NIOSH, 2016) Relative density (water = 1): 0.84 0.840-0.846 0.84 |
| Flash Point | 115 °F (NIOSH, 2016) 46 °C c.c. 115°F |
| Melting Point | -46 °F (NIOSH, 2016) -43.0 °C -43 °C -43°C -46°F |
| Physical Description | 1-heptanethiol is a colorless liquid with a strong unpleasant odor. Mp: -41.3°C; bp: 177°C. Density: 0.84 g cm-3. Insoluble in water. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colourless liquid; Onion aroma Colorless liquid with a strong odor. |
| Description | 1-heptanethiol is a colorless liquid with a strong unpleasant odor. Mp: -41.3°C; bp: 177°C. Density: 0.84 g cm-3. Insoluble in water. Heptane-1-thiol, also known as 1-heptylthiol or heptyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Heptane-1-thiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, heptane-1-thiol is primarily located in the membrane (predicted from logP). Heptane-1-thiol has an onion and sulfurous taste. |
| Solubility | Insoluble (NIOSH, 2016) 7.00e-05 M 0.00926 mg/mL at 20 °C Solubility in water: very poor Practically insoluble or insoluble in water Soluble (in ethanol) Insoluble |
| Vapor Density | Relative vapor density (air = 1): 4.6 |
| Vapor Pressure | 1.31 mmHg Vapor pressure, kPa at 25 °C: 0.17 |
| PubChem Compound | 15422 |
| Last Modified | Nov 11 2021 |
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